(βS)-3-(Aminomethyl)-5,6,7,8-tetrahydro-β-(2-methyl-5-pyrimidinyl)-1,8-naphthyridine-2-nonanoic Acid
(βS)-3-(Aminomethyl)-5,6,7,8-tetrahydro-β-(2-methyl-5-pyrimidinyl)-1,8-naphthyridine-2-nonanoic Acid
Brand Name:
Vulcanchem
CAS No.:
1187593-80-1
VCID:
VC0047939
InChI:
InChI=1S/C23H33N5O2.Na/c1-16-26-14-20(15-27-16)17(12-22(29)30)7-4-2-3-5-9-21-19(13-24)11-18-8-6-10-25-23(18)28-21;/h11,14-15,17H,2-10,12-13,24H2,1H3,(H,25,28)(H,29,30);/q;+1/p-1/t17-;/m0./s1
SMILES:
CC1=NC=C(C=N1)C(CCCCCCC2=C(C=C3CCCNC3=N2)CN)CC(=O)[O-].[Na+]
Molecular Formula:
C23H32N5NaO2
Molecular Weight:
433.532
(βS)-3-(Aminomethyl)-5,6,7,8-tetrahydro-β-(2-methyl-5-pyrimidinyl)-1,8-naphthyridine-2-nonanoic Acid
CAS No.: 1187593-80-1
Reference Standards
VCID: VC0047939
Molecular Formula: C23H32N5NaO2
Molecular Weight: 433.532
| CAS No. | 1187593-80-1 |
|---|---|
| Product Name | (βS)-3-(Aminomethyl)-5,6,7,8-tetrahydro-β-(2-methyl-5-pyrimidinyl)-1,8-naphthyridine-2-nonanoic Acid |
| Molecular Formula | C23H32N5NaO2 |
| Molecular Weight | 433.532 |
| IUPAC Name | sodium;(3S)-9-[3-(aminomethyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl]-3-(2-methylpyrimidin-5-yl)nonanoate |
| Standard InChI | InChI=1S/C23H33N5O2.Na/c1-16-26-14-20(15-27-16)17(12-22(29)30)7-4-2-3-5-9-21-19(13-24)11-18-8-6-10-25-23(18)28-21;/h11,14-15,17H,2-10,12-13,24H2,1H3,(H,25,28)(H,29,30);/q;+1/p-1/t17-;/m0./s1 |
| Standard InChIKey | PVYBQZLETXOTGY-LMOVPXPDSA-M |
| SMILES | CC1=NC=C(C=N1)C(CCCCCCC2=C(C=C3CCCNC3=N2)CN)CC(=O)[O-].[Na+] |
| PubChem Compound | 121230675 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume